Cas no 94467-73-9 (4-(piperidine-4-carbonyl)morpholine hydrochloride)

4-(Piperidine-4-carbonyl)morpholine hydrochloride is a synthetic organic compound featuring a piperidine-morpholine hybrid scaffold with a carbonyl linkage at the 4-position. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The structural combination of piperidine and morpholine moieties offers versatility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules or as a building block for drug discovery. Its well-defined crystalline properties facilitate purification and characterization, while the hydrochloride counterion improves handling and storage. The compound’s rigid framework may contribute to binding affinity in target-specific interactions, supporting its use in developing novel therapeutic agents.
4-(piperidine-4-carbonyl)morpholine hydrochloride structure
94467-73-9 structure
Product Name:4-(piperidine-4-carbonyl)morpholine hydrochloride
CAS No:94467-73-9
MF:C10H19ClN2O2
MW:234.723061800003
MDL:MFCD05864747
CID:810715
PubChem ID:2794689
Update Time:2025-10-06

4-(piperidine-4-carbonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Morpholino(piperidin-4-yl)methanone hydrochloride
    • 4-(Piperidin-4-ylcarbonyl)morpholine hydrochloride
    • Methanone,4-morpholinyl-4-piperidinyl-, hydrochloride (1:1)
    • morpholin-4-yl(piperidin-4-yl)methanone,hydrochloride
    • Morpholin-4-yl-piperidin-4-yl-methanone hydrochloride
    • Morpholine, 4-(4-piperidinylcarbonyl)-, monohydrochloride (9CI)
    • Morpholine, 4-isonipecotoyl-, hydrochloride (7CI)
    • (Morpholin-4-yl)(piperidin-4-yl)methanone hydrochloride
    • 4-(Morpholin-4-ylcarbonyl)piperidine hydrochloride
    • 4-(Morpholinocarbonyl)piperidine hydrochloride
    • 4-(piperidine-4-carbonyl)morpholine hydrochloride
    • MDL： MFCD05864747
    • Inchi： 1S/C10H18N2O2.ClH/c13-10(9-1-3-11-4-2-9)12-5-7-14-8-6-12;/h9,11H,1-8H2;1H
    • InChI Key： YODDNPCNUDVZEO-UHFFFAOYSA-N
    • SMILES： Cl.O=C(C1CCNCC1)N1CCOCC1

Computed Properties

  • Exact Mass: 234.11400
  • Monoisotopic Mass: 234.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Density: 1.21
  • Melting Point: 279-286
  • Boiling Point: 369.8°C at 760 mmHg
  • Flash Point: 176.2°C
  • PSA: 41.57000
  • LogP: 0.91350

4-(piperidine-4-carbonyl)morpholine hydrochloride Security Information

4-(piperidine-4-carbonyl)morpholine hydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(piperidine-4-carbonyl)morpholine hydrochloride Pricemore >>

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4-(piperidine-4-carbonyl)morpholine hydrochloride Production Method

Production Method 1

52482-36-7 52482-36-7
94467-73-9 94467-73-9
Reaction Conditions
1.1 Reagents: 1,2-Dichloroethane ,  Hydrogen Catalysts: Palladium Solvents: Methanol ;  20 h, rt
Reference
A highly efficient Pd-C catalytic hydrogenation of pyridine nucleus under mild conditions
Cheng, Chuanjie; Xu, Jimin; Zhu, Rui; Xing, Lixin; Wang, Xinyan; et al, Tetrahedron, 2009, 65(41), 8538-8541

Production Method 2

757949-39-6 757949-39-6
94467-73-9 94467-73-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  2 h, rt
Reference
Preparation of polyaryl compound as EGFR kinase inhibitor
, World Intellectual Property Organization, , ,

Production Method 3

52482-36-7 52482-36-7
94467-73-9 94467-73-9
Reaction Conditions
1.1 Reagents: 1,1,2-Trichloroethane ,  Hydrogen Catalysts: Palladium Solvents: Methanol ;  20 h, 1 atm, rt
Reference
New method for preparation of piperidine derivatives hydrochloride salts from pyridine derivatives by Pd-C catalytic hydrogenation
, China, , ,

Production Method 4

5984-56-5 5984-56-5
94467-73-9 94467-73-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole Solvents: Dimethylformamide ;  rt; overnight, rt
Reference
Methanone derivative for the treatment of retinal disease and preparation method thereof
, World Intellectual Property Organization, , ,

Production Method 5

94467-73-9 94467-73-9
Reaction Conditions
Reference
Preparation of aliphatic nitrogenous five-membered ring compounds as dipeptidyl peptidase IV inhibitors
, World Intellectual Property Organization, , ,

4-(piperidine-4-carbonyl)morpholine hydrochloride Raw materials

4-(piperidine-4-carbonyl)morpholine hydrochloride Preparation Products

4-(piperidine-4-carbonyl)morpholine hydrochloride Related Literature

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